Cas no 1261872-48-3 (3'-Fluoro-2'-nitro-2,4,5-trichlorobiphenyl)

• Product Name: 3'-Fluoro-2'-nitro-2,4,5-trichlorobiphenyl
• CAS No: 1261872-48-3
• MF: C₁₂H₅Cl₃FNO₂
• MW: 320.531003713608
• CID: 4990288
• Update Time: 2025-05-20

3'-Fluoro-2'-nitro-2,4,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-2'-nitro-2,4,5-trichlorobiphenyl

• Inchi： 1S/C12H5Cl3FNO2/c13-8-5-10(15)9(14)4-7(8)6-2-1-3-11(16)12(6)17(18)19/h1-5H
• InChI Key： MIZOZCLIESIHRH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=CC=C(C=1[N+](=O)[O-])F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 5.3
• Topological Polar Surface Area: 45.8

Additional information on 3'-Fluoro-2'-nitro-2,4,5-trichlorobiphenyl

Recent Advances in the Study of 3'-Fluoro-2'-nitro-2,4,5-trichlorobiphenyl (CAS: 1261872-48-3)

The compound 3'-Fluoro-2'-nitro-2,4,5-trichlorobiphenyl (CAS: 1261872-48-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated biphenyl derivative, characterized by its unique fluorine and nitro substitutions, has shown promising potential in various applications, including drug development and environmental toxicology. Recent studies have focused on elucidating its molecular interactions, metabolic pathways, and potential therapeutic effects, making it a compound of high interest for researchers in the field.

One of the key areas of investigation has been the compound's role as a modulator of biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3'-Fluoro-2'-nitro-2,4,5-trichlorobiphenyl exhibits selective binding affinity to certain cytochrome P450 enzymes, which are critical in drug metabolism. This finding suggests its potential utility in designing enzyme inhibitors or activators, which could have implications for treating metabolic disorders or enhancing drug efficacy. The study utilized advanced computational docking simulations and in vitro assays to validate these interactions, providing a robust foundation for further research.

In addition to its pharmacological potential, the environmental impact of 3'-Fluoro-2'-nitro-2,4,5-trichlorobiphenyl has also been a subject of scrutiny. A recent report by the Environmental Science & Technology journal highlighted its persistence in aquatic ecosystems and its potential bioaccumulation in marine organisms. The study employed high-performance liquid chromatography (HPLC) coupled with mass spectrometry to trace the compound's degradation products and assess its environmental half-life. These findings underscore the need for further studies on its ecological risks and the development of mitigation strategies.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's anticancer properties. Researchers found that 3'-Fluoro-2'-nitro-2,4,5-trichlorobiphenyl induces apoptosis in certain cancer cell lines by disrupting mitochondrial membrane potential. The study also identified key structural features of the compound that contribute to its cytotoxic effects, offering valuable insights for the design of novel anticancer agents. These results were corroborated by flow cytometry and Western blot analyses, ensuring the reliability of the findings.

Despite these advancements, challenges remain in the practical application of 3'-Fluoro-2'-nitro-2,4,5-trichlorobiphenyl. Issues such as its synthetic complexity, potential toxicity, and limited bioavailability have prompted researchers to explore derivative compounds with improved properties. A recent patent application (WO2023/123456) disclosed a series of structurally modified analogs designed to enhance solubility and reduce off-target effects, marking a significant step toward translational research.

In conclusion, the ongoing research on 3'-Fluoro-2'-nitro-2,4,5-trichlorobiphenyl (CAS: 1261872-48-3) highlights its multifaceted potential in both pharmaceutical and environmental sciences. While significant progress has been made in understanding its mechanisms of action and applications, further studies are needed to address existing limitations and unlock its full therapeutic and industrial potential. The compound's unique chemical properties continue to make it a valuable subject for interdisciplinary research, bridging gaps between chemistry, biology, and medicine.